Cas no 1260775-29-8 (2-methyl-3-(piperidin-3-yl)pyridine)

• Product Name: 2-methyl-3-(piperidin-3-yl)pyridine
• CAS No: 1260775-29-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6540350
• PubChem ID: 82653794
• Update Time: 2025-07-21

2-methyl-3-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(piperidin-3-yl)pyridine
• Pyridine, 2-methyl-3-(3-piperidinyl)-

• Inchi： 1S/C11H16N2/c1-9-11(5-3-7-13-9)10-4-2-6-12-8-10/h3,5,7,10,12H,2,4,6,8H2,1H3
• InChI Key： QRSGJIYJXFBPOD-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1C1CCCNC1

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±28.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-3-(piperidin-3-yl)pyridine

Introduction to 2-methyl-3-(piperidin-3-yl)pyridine (CAS No. 1260775-29-8)

2-methyl-3-(piperidin-3-yl)pyridine, identified by the Chemical Abstracts Service registry number 1260775-29-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core substituted with a methyl group at the 2-position and a piperidine moiety at the 3-position, has garnered considerable attention due to its structural versatility and potential biological activities. The unique arrangement of nitrogen-containing rings in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's chemical structure can be described as a fused system of a pyridine ring and a piperidine ring, with specific functional groups strategically positioned to enhance interactions with biological targets. The presence of the methyl group at the 2-position of the pyridine ring influences the compound's solubility, lipophilicity, and overall pharmacokinetic profile. Meanwhile, the piperidin-3-yl substituent introduces additional hydrogen bonding capabilities and spatial constraints that can modulate receptor binding affinity. Such structural features are often exploited in drug design to optimize efficacy and minimize off-target effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-methyl-3-(piperidin-3-yl)pyridine interacts with biological macromolecules. Studies have demonstrated that this compound exhibits promising binding affinity to various enzyme and receptor targets, suggesting its utility in addressing a range of therapeutic indications. For instance, preliminary computational studies indicate that it may interact with proteins involved in metabolic pathways, potentially making it relevant for applications in metabolic disorders or inflammatory conditions.

In the context of medicinal chemistry, 2-methyl-3-(piperidin-3-yl)pyridine serves as an excellent building block for derivative synthesis. By modifying its core structure or introducing additional functional groups, researchers can generate libraries of compounds with tailored biological properties. The piperidine ring, in particular, is known for its ability to enhance oral bioavailability and improve metabolic stability, attributes that are highly desirable in drug development. Consequently, this compound has been explored in several high-throughput screening campaigns aimed at identifying novel pharmacological candidates.

One notable area where 2-methyl-3-(piperidin-3-yl)pyridine has shown promise is in the treatment of neurological disorders. Its structural motif is reminiscent of several known neuroactive compounds, suggesting potential interactions with neurotransmitter systems. Research has indicated that derivatives of this scaffold may modulate receptor activity involved in cognitive function and pain perception. While further investigation is required to fully elucidate its mechanisms of action, these findings highlight its potential as a lead compound for developing treatments targeting central nervous system disorders.

The synthesis of 2-methyl-3-(piperidin-3-yl)pyridine (CAS No. 1260775-29-8) typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The development of efficient synthetic protocols is crucial for scaling up production and enabling further exploration of this compound's pharmacological potential.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 2-methyl-3-(piperidin-3-yl)pyridine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards before advancing to preclinical or clinical evaluations.

Preclinical studies have begun to explore the pharmacological profile of 2-methyl-3-(piperidin-3-yl)pyridine, revealing intriguing insights into its biological activity. In vitro assays have demonstrated dose-dependent effects on selected enzyme targets, while animal models have provided initial evidence of therapeutic efficacy in relevant disease models. These early findings support further investigation into its potential as a drug candidate but also underscore the need for comprehensive safety evaluations before human testing can commence.

The future direction of research on 2-methyl-3-(piperidin-3-yl)pyridine is likely to focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications. Strategies such as structure-based drug design and bioisosteric substitutions may be employed to enhance potency, selectivity, and patient compliance. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory discoveries into viable therapeutic options for patients worldwide.

In conclusion,2-methyl-3-(piperidin-3-y l)pyridine (CAS No. 1260775-29 -8) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, particularly those involving enzyme inhibition or neurotransmitter modulation. As our understanding of molecular interactions continues to evolve，this compound is poised to play an increasingly important role in the development of next-generation medicines.